Cas no 51762-63-1 (1,4-Benzenedicarbonitrile, 2-[(4-nitrophenyl)thio]-)

1,4-Benzenedicarbonitrile, 2-[(4-nitrophenyl)thio]- structure
51762-63-1 structure
Product Name:1,4-Benzenedicarbonitrile, 2-[(4-nitrophenyl)thio]-
CAS No:51762-63-1
MF:C14H7N3O2S
MW:281.289281129837
CID:361494
PubChem ID:20317775
Update Time:2025-04-19

1,4-Benzenedicarbonitrile, 2-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarbonitrile, 2-[(4-nitrophenyl)thio]-
    • 2-(4-nitrophenyl)sulfanylbenzene-1,4-dicarbonitrile
    • 51762-63-1
    • SCHEMBL11632423
    • DTXSID10605141
    • 2-[(4-Nitrophenyl)sulfanyl]benzene-1,4-dicarbonitrile
    • Inchi: 1S/C14H7N3O2S/c15-8-10-1-2-11(9-16)14(7-10)20-13-5-3-12(4-6-13)17(18)19/h1-7H
    • InChI Key: VINDKAKMASCFAH-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C#N)C=CC=1C#N)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 281.02601
  • Monoisotopic Mass: 281.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 90.72
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